Methyl 3-(2-cyanophenyl)-5-fluorobenzoate

Specification

• CAS No.: 1352318-48-9
• Molecular Formula: C15H10FNO2
• Molecular Weight: 255.248
• IUPAC Name: methyl 3-(2-cyanophenyl)-5-fluorobenzoate
• Standard InChI: InChI=1S/C15H10FNO2/c1-19-15(18)12-6-11(7-13(16)8-12)14-5-3-2-4-10(14)9-17/h2-8H,1H3
• Standard InChI Key: UINKSZBRWJPBBA-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC=CC=C2C#N)F

Introduction

Methyl 3-(2-cyanophenyl)-5-fluorobenzoate, also known as Methyl 2’-cyano-5-fluoro-[1,1’-biphenyl]-3-carboxylate, is an organic compound that belongs to the benzoate family. It is characterized by its unique structural features, including a cyano group and a fluorine atom attached to a benzene ring. This compound has garnered significant interest in various fields of chemistry due to its potential applications in organic synthesis and medicinal chemistry.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{16}$H$_{10}$FNO$_{2}$

• Molecular Weight: Approximately 283 g/mol (calculated based on similar compounds)

Synthesis

The compound can be synthesized through the esterification of 3-(2-cyanophenyl)-5-fluorobenzoic acid with methanol. This reaction typically requires an acid catalyst, such as sulfuric acid or hydrochloric acid, and is conducted under reflux conditions to ensure complete conversion of the acid to the ester.

Applications and Research Findings

Methyl 3-(2-cyanophenyl)-5-fluorobenzoate has several applications across various scientific fields, particularly in organic synthesis and medicinal chemistry. Compounds with similar structural motifs often exhibit diverse biological activities, which could be leveraged for therapeutic applications.

Potential Biological Activities

• Stability and Bioavailability: The fluorine atom in the compound enhances its stability and bioavailability, making it suitable for drug development.

• Therapeutic Applications: The structural features of this compound suggest potential therapeutic applications, although specific biological activities have not been extensively documented.

Methyl 4-(3-cyanophenyl)-2-fluorobenzoate

This compound, with a similar structure, has a molecular formula of C$_{15}$H$_{10}$FNO$_{2}$ and a molecular weight of approximately 255.24 g/mol. It is also a benzoate derivative with potential applications in organic synthesis and medicinal chemistry.

Compound	Molecular Formula	Molecular Weight	Structural Features
Methyl 3-(2-cyanophenyl)-5-fluorobenzoate	C$_{16}$H$_{10}$FNO$_{2}$	Approximately 283 g/mol	Cyano group, fluorine atom on a benzene ring
Methyl 4-(3-cyanophenyl)-2-fluorobenzoate	C$_{15}$H$_{10}$FNO$_{2}$	Approximately 255.24 g/mol	Cyano group, fluorine atom on a different benzene ring position